Cas no 1353948-36-3 (2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide)

• Product Name: 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide
• CAS No: 1353948-36-3
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 2168186
• Update Time: 2025-06-10

2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(1-pyrazin-2-yl-ethyl)-acetamide
• 2-Chloro-N-(1-(pyrazin-2-yl)ethyl)acetamide
• AM92398
• 2-Chloro-N-(1-pyrazin-2-ylethyl)acetamide
• 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide

• Inchi： 1S/C8H10ClN3O/c1-6(12-8(13)4-9)7-5-10-2-3-11-7/h2-3,5-6H,4H2,1H3,(H,12,13)
• InChI Key： YAURLECWFSDOFR-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 54.9

Additional information on 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide

Comprehensive Overview of 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide (CAS No. 1353948-36-3): Properties, Applications, and Research Insights

2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide (CAS No. 1353948-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyrazine ring, a chloroacetamide moiety, and an ethyl linker, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Its CAS number 1353948-36-3 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key reasons for the growing interest in 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide is its role in the development of novel heterocyclic compounds. Heterocycles like pyrazine derivatives are pivotal in medicinal chemistry due to their ability to interact with biological targets. Recent studies highlight its utility in creating antimicrobial agents and anticancer scaffolds, aligning with the global demand for new therapeutic solutions. The compound’s chloroacetamide group also contributes to its reactivity, enabling diverse chemical modifications.

From an industrial perspective, CAS 1353948-36-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, researchers are optimizing its production to minimize waste and energy consumption. Questions like “How to synthesize 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide efficiently?” or “What are the applications of pyrazine-based acetamides?” are trending in academic forums, underscoring its practical significance.

The compound’s physicochemical properties, such as solubility, stability, and melting point, are critical for its application in formulation development. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 1353948-36-3, ensuring purity and consistency. These details are vital for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies.

In the agrochemical sector, 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide is explored for its potential as a plant growth regulator or pesticide intermediate. Its mode of action involves disrupting metabolic pathways in pests, offering an alternative to conventional agrochemicals. This aligns with the rising demand for eco-friendly crop protection solutions, a hot topic in agricultural research.

Safety and handling protocols for CAS 1353948-36-3 are another area of focus. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its integrity. FAQs such as “Is 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide compatible with aqueous systems?” are common among industrial users, highlighting the need for detailed technical documentation.

Looking ahead, the compound’s adaptability positions it as a candidate for personalized medicine and bioconjugation technologies. Innovations in click chemistry and prodrug design may further expand its utility. As synthetic methodologies evolve, 1353948-36-3 is poised to remain a valuable asset in both academic and industrial settings.

In summary, 2-Chloro-N-(1-pyrazin-2-yl-ethyl)-acetamide (CAS No. 1353948-36-3) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to sustainable agriculture—make it a compound of enduring interest. For researchers seeking reliable data on its synthesis, properties, or uses, this overview provides a foundational resource tailored to contemporary scientific inquiries.